Cas no 638-79-9 (Perfluoroamyl Iodide)

• Product Name: Perfluoroamyl Iodide
• CAS No: 638-79-9
• MF: C₅F₁₁I
• MW: 395.940412521362
• MDL: MFCD08461629
• CID: 510743
• PubChem ID: 87561207
• Update Time: 2025-06-14

Perfluoroamyl Iodide Chemical and Physical Properties

Names and Identifiers

• Pentane,1,1,1,2,2,3,3,4,4,5,5-undecafluoro-5-iodo-
• Undecafluoropentyl Iodide (stabilized with Copper chip)
• Perfluoropentyl Iodide
• Perfluoroamyl Iodide
• Undecafluoropentyl Iodide
• Perfluoropentyl Iodide (stabilized with Copper chip)
• 1,1,1,2,2,3,3,4,4,5,5-Undecafluoro-5-iodopentane
• Perfluoropentyliodide
• 1-Iodoperfluoropentane
• Pentane, 1,1,1,2,2,3,3,4,4,5,5-undecafluoro-5-iodo-
• 1,1,1,2,2,3,3,4,4,5,5-undecafluoro-5-iodo-pentane
• 5-iodoundecafluoropentane
• C5F11I
• pentane, undecafluoro-5-iodo-
• 1,1,1,2,2,3,3,4,4,5,5-Undecafluoro-5-iodo
• KCEJJSGJNCSQFI-UHFFFAOYSA-N
• KM0793
• FS-4539
• MFCD08461629
• SY112359
• XHY4SX6N97
• UNII-XHY4SX6N97
• SCHEMBL224557
• D92776
• 638-79-9
• EINECS 211-350-0
• NS00011170
• AKOS005254486
• DTXSID5060936
• U0081
• DB-335426

• MDL： MFCD08461629
• Inchi： 1S/C5F11I/c6-1(7,2(8,9)4(12,13)14)3(10,11)5(15,16)17
• InChI Key： KCEJJSGJNCSQFI-UHFFFAOYSA-N
• SMILES： IC(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 395.88700
• Monoisotopic Mass: 395.886903
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 4.8

Experimental Properties

• Density: 2.0765 (estimate)
• Melting Point: -50°C(lit.)
• Boiling Point: 94°C(lit.)
• Flash Point: 32.2±5.6 °C
• Refractive Index: 1.3270 to 1.3310
• PSA: 0.00000
• LogP: 4.48240
• Vapor Pressure: 56.7±0.2 mmHg at 25°C

Perfluoroamyl Iodide Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H315+H319
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides Organoiodides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides
• Other Chemical additives Functional Additives
• Other Chemical additives

Additional information on Perfluoroamyl Iodide

Recent Advances in the Application of Perfluoroamyl Iodide (CAS: 638-79-9) in Chemical Biology and Pharmaceutical Research

Perfluoroamyl iodide (CAS: 638-79-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique physicochemical properties and versatile applications. This compound, characterized by its perfluorinated alkyl chain and iodine moiety, exhibits remarkable stability, lipophobicity, and biocompatibility, making it an attractive candidate for various biomedical applications. Recent studies have explored its potential in drug delivery systems, diagnostic imaging, and as a building block for novel therapeutic agents.

One of the most notable advancements in the use of Perfluoroamyl iodide is its role in the development of contrast agents for medical imaging. Researchers have leveraged its high electron density and fluorine-rich structure to enhance the contrast in X-ray and magnetic resonance imaging (MRI). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Perfluoroamyl iodide-based contrast agents exhibited superior imaging resolution and prolonged circulation time in vivo compared to traditional iodinated compounds. This breakthrough has opened new avenues for non-invasive diagnostic techniques.

In addition to imaging applications, Perfluoroamyl iodide has shown promise in targeted drug delivery systems. Its ability to form stable emulsions and micelles has been exploited to encapsulate hydrophobic drugs, improving their solubility and bioavailability. Recent research published in Advanced Drug Delivery Reviews highlighted the use of Perfluoroamyl iodide in the formulation of nano-carriers for cancer therapeutics. These carriers demonstrated enhanced tumor accumulation and reduced off-target effects in preclinical models, suggesting potential for clinical translation.

Another emerging area of interest is the application of Perfluoroamyl iodide in the synthesis of fluorinated bioactive molecules. The iodine atom in Perfluoroamyl iodide serves as a versatile handle for further chemical modifications, enabling the introduction of fluorine into complex molecular scaffolds. A 2024 study in Angewandte Chemie reported the successful use of Perfluoroamyl iodide as a fluorinating agent in the synthesis of fluorinated analogs of known pharmaceuticals, which exhibited improved metabolic stability and binding affinity.

Despite these promising developments, challenges remain in the widespread adoption of Perfluoroamyl iodide. Issues such as potential toxicity, environmental persistence, and large-scale synthesis need to be addressed. Ongoing research is focused on optimizing the synthesis protocols and evaluating the long-term safety profile of Perfluoroamyl iodide-derived products. Collaborative efforts between academia and industry are essential to overcome these hurdles and fully realize the potential of this compound.

In conclusion, Perfluoroamyl iodide (CAS: 638-79-9) represents a valuable tool in modern chemical biology and pharmaceutical research. Its unique properties and diverse applications underscore its importance in advancing diagnostic and therapeutic technologies. Future research should continue to explore innovative uses of this compound while addressing the associated challenges to facilitate its translation into clinical practice.